Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0195612 1-(3-Chlorophenyl)propane-1,2-dione 10557-17-2 C9H7ClO2
VC0195540 Paracetamol Impurity I 118-93-4 C8H8O2
VC0195566 Alverine Citrate Impurity B 122-97-4 C9H12O
VC0195565 Tetrahydro Aldosterone 13489-75-3 C21H32O5
VC0195555 2-(7-Methoxynaphthalen-1-yl)acetamide 138113-07-2 C13H13NO2
VC0195663 Avitriptan 151140-96-4 C22H30N6O3S
VC0195557 N-(2-(7-Hydroxynaphthalen-1-yl)ethyl)acetamide 152302-45-9 C14H15NO2
VC0195662 5-[3-(Dimethylamino)propyl]-5H-dibenzo[a,d]cyclohepten-5-ol 18029-54-4 C20H23NO
VC0195567 Almotriptan N,N-Didesmethyl 181178-24-5 C15H21N3O2S. C4H6O5
VC0195549 Ethyl 2-[(2,4,5-trimethoxybenzoyl)amino]-1,3-thiazole-4-carboxylate 185105-98-0 C16H18N2O6S
VC0195534 2-[N-(4,5-dimethoxy-2-hydroxybenzoyl)amino]-4-(ethoxycarbonyl)-1,3-thiazole 185106-05-2 C15H16N2O6S
VC0195547 Diphenylacetyl Chloride 1871-76-7 C14H11ClO
VC0195653 Ethyl 4-((3-chloro-4-methoxybenzyl)amino)-2-(methylsulfinyl)pyrimidine-5-carboxylate 330785-82-5 C16H18ClN3O4S
VC0195563 1-((4-Aminobenzenemethane)sulfonyl)pyrrolidine 334981-10-1 C11H16N2O2S
VC0195558 Pyrrolidine, 1-[[(4-hydrazinylphenyl)methyl]sulfonyl]-, hydrochloride (1:1) 334981-11-2 C11H17N3O2S. HCl
VC0195664 3-(4-Chlorophenyl)pentanedioic acid 35271-74-0 C11H11ClO4
VC0195636 2-Thiophene Acetyl Chloride 39098-97-0 C6H5ClOS
VC0195660 (S)-4-(4-(Dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl)-3-(hydroxymethyl)benzonitrile 488787-59-3 C20H23FN2O2
VC0195564 Pregn-4-en-18-al, 11,21-dihydroxy-3,20-dioxo-, (11beta)- 52-39-1 C21H28O5
VC0195536 2-Hydroxy-4,5-dimethoxybenzoic acid 5722-93-0 C9H10O5
VC0195650 5-Bromo-1-(3-dimethylaminopropyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran oxalate 64372-43-6 C21H23BrFNO5
VC0195569 Amisulpride 71675-85-9 C17H27N3O4S
VC0195576 N-((1-Ethyl-2-pyrrolidinyl)methyl)-2-methoxy-4-amino-5-methylsulphonylbenzamide 71676-00-1 C16H25N3O4S
VC0195654 1-(3-Chlorophenyl)-1-hydroxypropan-2-one 857233-13-7 C9H9ClO2
VC0195545 2-(Diethylamino)ethyl 2-chloro-2,2-diphenylacetate;hydrochloride 902-83-0 C20H24ClNO2.HCl